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Compound of Interest

Compound Name: CDK2-IN-4

Cat. No.: B606570 Get Quote

Technical Support Center: CDK2-IN-4
This technical support center provides troubleshooting guides and frequently asked questions

(FAQs) for researchers, scientists, and drug development professionals using CDK2-IN-4. The

information is designed to help address unexpected results and optimize experimental

outcomes.

Quantitative Data Summary
The following tables summarize the key quantitative data for CDK2-IN-4, providing a quick

reference for its biochemical activity and physical properties.

Table 1: Biochemical Activity of CDK2-IN-4

Target IC50
Selectivity vs.
CDK1/cyclin B

Assay Type

CDK2/cyclin A 44 nM ~2000-fold Biochemical

CDK1/cyclin B 86 µM - Biochemical

A2058 cell line > 100 µM - Cell-based

Table 2: Physical and Chemical Properties of CDK2-IN-4
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Property Value

Molecular Formula C₂₃H₁₈N₆O₂S

Molecular Weight 442.49 g/mol

Solubility DMSO: ≥ 19.83 mg/mL (44.81 mM)

Signaling Pathway and Experimental Workflow
Diagrams
CDK2 Signaling Pathway
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Start

1. Cell Culture
(Seed cells and allow to adhere)

2. Treatment
(Add CDK2-IN-4 at various concentrations)

3. Incubation
(e.g., 24, 48, 72 hours)

4. Endpoint Assay

Western Blot
(p-Rb, total Rb, CDK2)

Protein Analysis

Cell Viability Assay
(MTT, CellTiter-Glo)

Proliferation

Cell Cycle Analysis
(Flow Cytometry)

DNA Content

5. Data Analysis
(Quantify results, determine IC50)

End
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Unexpected Results with CDK2-IN-4

Is there a lack of expected activity? Is there unexpected cytotoxicity? Are the results inconsistent?

Check compound solubility and stability

Yes

Perform dose-response to find lowest effective dose

Yes

Review compound handling and storage

Yes

Verify cell line sensitivity

Assess for poor cell permeability

Optimize concentration and duration

Confirm on-target effect (siRNA, rescue)

Analyze downstream markers (p-Rb)

Standardize cell culture conditions

Include proper controls in all assays

Click to download full resolution via product page
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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